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Compound of Interest

Compound Name: (2-Bromo-6-fluorophenyl)methanol

Cat. No.: B591543

(2-Bromo-6-fluorophenyl)methanol is a valuable bifunctional building block for organic
synthesis, offering researchers a versatile scaffold for the construction of complex molecules,
particularly in the realm of drug discovery and development. Its unique substitution pattern,
featuring a reactive bromomethyl group and a fluorine atom on an aromatic ring, allows for a
variety of chemical transformations, making it an attractive starting material for the synthesis of
novel therapeutic agents and other functional organic compounds.

This document provides detailed application notes and protocols for the use of (2-bromo-6-
fluorophenyl)methanol in several key synthetic transformations. It is intended for researchers,
scientists, and drug development professionals seeking to leverage the synthetic potential of
this compound.

Physicochemical Properties

A summary of the key physicochemical properties of (2-bromo-6-fluorophenyl)methanol is
provided in the table below.
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Property Value Reference
CAS Number 261723-33-5 [1]
Molecular Formula C7HeBIrFO [1]
Molecular Weight 205.02 g/mol [1]
Appearance White to yellow solid [1]

Melting Point 40-60 °C

Boiling Point 256.7+25.0 °C (Predicted)

Density 1.658+0.06 g/cm3 (Predicted)

Synthesis of (2-Bromo-6-fluorophenyl)methanol

(2-Bromo-6-fluorophenyl)methanol can be readily synthesized from 2-bromo-6-
fluorobenzaldehyde via reduction.

Protocol 1: Reduction of 2-Bromo-6-fluorobenzaldehyde

Reaction Scheme:

NaBHa4
2-Bromo-6-fluorobenzaldehyde Methanol, 0 °C > (2-Bromo-6-fluorophenyl)methanol

1. Base (e.g., NaH) ) - 5
(2-Bromo-6-fluorophenyl)methanol ——> 2. Alkyl halide (R-X) 1-Bromo-2-(alkoxymethyl)-3-fluorobenzene

) A Carboxylic acid (R-COOH) ) A
(2-Bromo-6-fluorophenyl)methanol —)[ Acid catalyst (e.g., H2SOa) > 2-Bromo-6-fluorobenzyl ester
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( Arylboronic acid (Ar-B(OH)2) j

1-Bromo-2-(alkoxymethyl)-3-fluorobenzene Pd catalyst, Base

2-(Alkoxymethyl)-1,1'-bi(aryl)-3-fluorobenzene

((Z-Bromo-6-f|uorophenyl)methanoD

O-Alkylation
(Protocol 2)

(Ether Derivative)

Suzuki Coupling
(Protocol 4)

(Biaryl Intermediate)

Further Functionalization
(e.g., amination, cyclization)

Final Kinase Inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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